Cas no 442556-35-6 (prop-2-en-1-yl 6-({(5-chloro-2-methylphenyl)carbamoylmethyl}sulfanyl)-5-cyano-2-methyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate)

prop-2-en-1-yl 6-({(5-chloro-2-methylphenyl)carbamoylmethyl}sulfanyl)-5-cyano-2-methyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate structure

442556-35-6 structure

Product Name:prop-2-en-1-yl 6-({(5-chloro-2-methylphenyl)carbamoylmethyl}sulfanyl)-5-cyano-2-methyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate

CAS No:442556-35-6

MF:C₂₇H₂₆ClN₃O₃S

MW:508.03164434433

CID:5850573

PubChem ID:3251144

Update Time:2023-11-21

prop-2-en-1-yl 6-({(5-chloro-2-methylphenyl)carbamoylmethyl}sulfanyl)-5-cyano-2-methyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- allyl 6-((2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-5-cyano-2-methyl-4-(p-tolyl)-1,4-dihydropyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 6-[[2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl]thio]-5-cyano-1,4-dihydro-2-methyl-4-(4-methylphenyl)-, 2-propen-1-yl ester
- AKOS005625205
- SR-01000497063-1
- Oprea1_018012
- 442556-35-6
- prop-2-enyl 6-[2-(5-chloro-2-methylanilino)-2-oxoethyl]sulfanyl-5-cyano-2-methyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate
- Oprea1_247696
- SR-01000497063
- F1109-0074
- PROP-2-EN-1-YL 6-({[(5-CHLORO-2-METHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-5-CYANO-2-METHYL-4-(4-METHYLPHENYL)-1,4-DIHYDROPYRIDINE-3-CARBOXYLATE
- prop-2-en-1-yl 6-({(5-chloro-2-methylphenyl)carbamoylmethyl}sulfanyl)-5-cyano-2-methyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate
- Inchi： 1S/C27H26ClN3O3S/c1-5-12-34-27(33)24-18(4)30-26(21(14-29)25(24)19-9-6-16(2)7-10-19)35-15-23(32)31-22-13-20(28)11-8-17(22)3/h5-11,13,25,30H,1,12,15H2,2-4H3,(H,31,32)
- InChI Key： JNETWVDSFYMRPB-UHFFFAOYSA-N
- SMILES： C1(C)NC(SCC(NC2=CC(Cl)=CC=C2C)=O)=C(C#N)C(C2=CC=C(C)C=C2)C=1C(OCC=C)=O

Computed Properties

Exact Mass: 507.1383406g/mol
Monoisotopic Mass: 507.1383406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 35
Rotatable Bond Count: 9
Complexity: 929
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 117Å²

Experimental Properties

Density: 1.30±0.1 g/cm3(Predicted)
Boiling Point: 680.8±55.0 °C(Predicted)
pka: 13.29±0.70(Predicted)

prop-2-en-1-yl 6-({(5-chloro-2-methylphenyl)carbamoylmethyl}sulfanyl)-5-cyano-2-methyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate Pricemore >>

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